Ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate

• Molecular Formula: C12H10FNO3
• Molecular Weight: 235.21 g/mol
• IUPAC Name: ethyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key: STKHVSUVJQOXSL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NOC(=C1)C2=CC(=CC=C2)F

Description

Ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate is a useful research compound. Its molecular formula is C12H10FNO3 and its molecular weight is 235.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-(3-fluorophenyl)-2,4-dioxobutanoate (30.0 g, 126 mmol) in EtOH (300 mL) was added hydroxylamine hydrogen chloride (17 g, 252 mmol). The mixture was stirred at 80° C. for 1 h. The mixture was concentrated to 80 mL and diluted with H2O (100 mL). The precipitate was filtered and washed with H2O to give ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate (25.8 g, 87%). LRMS (M+H+) m/z 236.0.